Cas no 202823-23-2 (5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine
• CAS No: 202823-23-2
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD00099615
• CID: 4459760
• PubChem ID: 5216085
• Update Time: 2025-10-29

5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-[4-(trifluoromethyl)phenyl]-
• 5-[4-(TRIFLUOROMETHYL)PHENYL]-1,3,4-OXADIAZOL-2-AMINE
• 5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazol-2-amine
• SCHEMBL5754354
• EN300-136126
• 5-[4-(Trifluoromethyl)phenyl]1,3,4-oxadiazol-2-amine
• 202823-23-2
• CIA82323
• AKOS000183915
• F2146-0611
• MFCD00099615
• 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine

• MDL： MFCD00099615
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)6-3-1-5(2-4-6)7-14-15-8(13)16-7/h1-4H,(H2,13,15)
• InChI Key： FFEOTVRMYUDXOF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=NN=C1N

Computed Properties

• Exact Mass: 229.04629631Da
• Monoisotopic Mass: 229.04629631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine

Professional Introduction to 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS No: 202823-23-2)

5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a trifluoromethyl-substituted phenyl ring connected to an oxadiazole core, imparts distinct electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents.

The chemical formula of 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine can be represented as C₉H₅F₃N₃O. The presence of the trifluoromethyl group (CF₃) enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the oxadiazole ring contributes to the compound's bioactivity by serving as a pharmacophore that interacts with biological targets. This combination of structural features positions the compound as a promising candidate for further exploration in pharmaceutical research.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxadiazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a trifluoromethyl group into the phenyl ring further modulates these activities by enhancing binding affinity and selectivity. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has highlighted the potential of trifluoromethyl-substituted oxadiazoles as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the formation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the phenyl ring and the trifluoromethyl group at the 4-position of the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine has been extensively studied in vitro and in vivo. Preclinical investigations have revealed that this compound exhibits significant inhibitory activity against various disease-causing targets. Notably, it has shown promise in inhibiting tyrosine kinases, which are key players in signal transduction pathways associated with cancer cell proliferation. The trifluoromethyl group plays a crucial role in this activity by increasing the compound's binding affinity to the target proteins.

In addition to its anticancer potential, 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amine has been investigated for its anti-inflammatory effects. Research suggests that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings are particularly relevant given the increasing recognition of inflammation as a contributing factor in various chronic diseases. The structural features of this compound make it an attractive candidate for developing novel anti-inflammatory therapies.

The computational modeling studies have further elucidated the interaction between 5-[4-(trifluoromethyl)phenyl]-1,3,4-< strong >oxadiazol strong >-2-amine and its biological targets. Molecular docking simulations have revealed that the trifluoromethyl group and the oxadiazole ring are critical for binding to protein pockets involved in drug-receptor interactions. These insights have guided the optimization of lead compounds toward improved potency and selectivity.

The future directions for research on 5-[4-(trifluoromethyl strong >)< strong >phenyl strong >]-1,3 ,4 - < strong >oxadiazol strong > -2 -amine include further exploration of its pharmacological profile and development of novel derivatives with enhanced bioactivity. Combination therapies involving this compound with other therapeutic agents are also being explored to overcome resistance mechanisms observed in cancer treatment. Additionally , preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties before advancing to clinical trials.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to our understanding of structure-activity relationships in medicinal chemistry. The unique combination of structural features makes it a valuable tool for studying drug-receptor interactions and developing new drug candidates. As research continues to uncover new applications for 5-[4-(trifluoromethyl strong >)< strong >phenyl strong >]-1 ,3 ,4 - < strong >oxadiazol strong > -2 -amine , it is expected to play an increasingly important role in pharmaceutical innovation.